Diethyl dimethylmalonate

• IUPAC Name: diethyl 2,2-dimethylpropanedioate
• InChI: InChI=1S/C9H16O4/c1-5-12-7(10)9(3,4)8(11)13-6-2/h5-6H2,1-4H3
• InChI Key: UELKSYXXNGHTSE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)C(=O)OCC
• Molecular Formula: C9H16O4
• DSSTOX Substance ID: DTXSID70167270
• Molecular Weight: 188.22 g/mol
• CAS No.: 1619-62-1

Description

Diethyl dimethylmalonate is an organic compound with the chemical formula ( \text{C}9\text{H}{16}\text{O}_4 ). It is a colorless to pale yellow liquid with a sweet aroma. This compound is a diester derivative of malonic acid and is used extensively in organic synthesis.

Scientific Research Applications

Diethyl dimethylmalonate is used in various scientific research applications:

Chemistry: It is a versatile building block in organic synthesis, particularly in the synthesis of pharmaceuticals and agrochemicals.

Biology: It is used in the synthesis of biologically active compounds, including enzyme inhibitors and receptor ligands.

Medicine: this compound derivatives are explored for their potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: It is used in the production of polymers, resins, and plasticizers.

Safety and Hazards

Diethyl dimethylmalonate is classified as a combustible liquid. It should be kept away from heat/sparks/open flames/hot surfaces and no smoking should occur near it. Contact with skin and eyes should be avoided, and inhalation of vapour or mist should be prevented.

Future Directions

There is ongoing research into the therapeutic potential of succinate dehydrogenase inhibition, by using dimethyl malonate (DMM), on kidney and mitochondria functions in a mouse model of AKI. This could have clinical implications for future therapeutic strategies to prevent the development of AKI and associated adverse complications, especially in high-risk hospitalized patients.

Mechanism of Action

Target of Action

Diethyl dimethylmalonate, also known as diethyl propanedioate, is a malonic ester derivative . The primary targets of this compound are the α-hydrogens of 1,3-dicarbonyl compounds . These α-hydrogens play a crucial role in the alkylation of enolate ions .

Mode of Action

This compound can be transformed into its enolate using sodium ethoxide as a base . This enolate can then undergo an S_N2 reaction with alkyl halides, replacing an α-hydrogen with an alkyl group and forming a new carbon-carbon bond . This process is known as the alkylation of enolate ions .

Biochemical Pathways

The alkylation of enolate ions is a key step in several important biochemical pathways, including the malonic ester synthesis and the acetoacetic ester synthesis . These pathways provide routes to a wide variety of carboxylic acids and methyl ketones .

Pharmacokinetics

It is known that the compound forms adducts with α,α,α′,α′-tetraaryl-1,3-dioxolane-4,5-dimethanol based titanium catalysts .

Result of Action

The alkylation of enolate ions by this compound results in the formation of new carbon-carbon bonds . This can lead to the synthesis of a wide variety of carboxylic acids and methyl ketones .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the presence of a strong base is necessary for the transformation of the compound into its enolate . Additionally, the efficacy of the S_N2 reaction can be affected by the nature of the alkyl halide and the reaction conditions .

Biochemical Analysis

Biochemical Properties

Diethyl dimethylmalonate interacts with various biomolecules in biochemical reactions. It forms adducts with α,α,α′,α′-tetraaryl-1,3-dioxolane-4,5-dimethanol based titanium catalysts . The nature of these interactions is largely determined by the structure of the compound, which includes two carbonyl groups and two ethoxy groups .

Cellular Effects

It is known that similar compounds, such as diethyl malonate, are used in the synthesis of other compounds like barbiturates, artificial flavorings, and vitamins B1 and B6 . These compounds can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that the compound can form adducts with certain catalysts . This suggests that it may exert its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression.

Temporal Effects in Laboratory Settings

Similar compounds like diethyl malonate have a boiling point of 199°C and a density of 1.05 g/cm³ at 25°C .

Metabolic Pathways

It is known that similar compounds, such as malonic acid, are produced industrially by the hydrolysis of dimethyl malonate or diethyl malonate .

Preparation Methods

Synthetic Routes and Reaction Conditions: Diethyl dimethylmalonate can be synthesized through the esterification of dimethylmalonic acid with ethanol in the presence of an acid catalyst. The reaction typically involves heating the reactants under reflux conditions to drive the esterification to completion.

Industrial Production Methods: On an industrial scale, this compound is produced by the reaction of dimethylmalonic acid with ethanol in the presence of sulfuric acid as a catalyst. The reaction mixture is then distilled to separate the desired ester from the reaction by-products .

Types of Reactions:

Alkylation: this compound undergoes alkylation reactions at the alpha position to the carbonyl groups. This is typically achieved using strong bases like sodium ethoxide to form the enolate, which then reacts with alkyl halides.

Hydrolysis: The ester groups in this compound can be hydrolyzed to yield dimethylmalonic acid and ethanol.

Decarboxylation: Upon heating, this compound can undergo decarboxylation to form substituted acetic acids.

Common Reagents and Conditions:

Alkylation: Sodium ethoxide as a base and alkyl halides as alkylating agents.

Hydrolysis: Aqueous acid or base solutions.

Decarboxylation: Heating under reflux conditions.

Major Products Formed:

Alkylation: Substituted diethyl dimethylmalonates.

Hydrolysis: Dimethylmalonic acid and ethanol.

Decarboxylation: Substituted acetic acids.

Comparison with Similar Compounds

Diethyl malonate: Similar in structure but lacks the additional methyl groups on the central carbon.

Dimethyl malonate: Similar but has methyl groups instead of ethyl groups on the ester moieties.

Malonic acid: The parent compound without esterification.

Uniqueness: Diethyl dimethylmalonate is unique due to the presence of both ethyl and methyl groups, which provide distinct reactivity and steric properties compared to its analogs. This makes it particularly useful in specific synthetic applications where these properties are advantageous .

Synthesis routes and methods

Procedure details

0.023 ml of concentrated sulfuric acid are cautiously added to a solution of 4 g of 2,2-dimethylmalonic acid in 30 ml of a 1:2 absolute ethanol/toluene mixture. The reaction mixture is refluxed, distilling the azeotropic water/toluene mixture and adding every few an ethanol/toluene mixture. After 3 hours, the reaction mixture is added with 50 ml of water and extracted with ethyl acetate (3×15 ml). The combined organic extracts are dried over sodium sulfate and solvent is evaporated off under reduced pressure. The residue is purified by silica gel chromatography (eluent 2:1 hexane/AcOEt). 3.3 g of 2,2-dimethylmalonic acid diethyl ester are obtained.